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Compound of Interest

Compound Name: Strictosamide

Cat. No.: B192450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strictosamide is a naturally occurring monoterpene indole alkaloid found in several plant

species, notably from the Rubiaceae family.[1] It has garnered significant interest within the

research community due to its diverse pharmacological activities, including anti-inflammatory,

analgesic, and wound-healing properties.[1][2] Preclinical in vivo studies are crucial for

elucidating its therapeutic potential and mechanism of action. Proper formulation of

strictosamide is a critical step to ensure accurate and reproducible results in these studies.

This document provides detailed application notes and protocols for the formulation of

strictosamide for various in vivo administration routes. It includes summaries of its

physicochemical properties, formulation strategies, and detailed experimental protocols.

Physicochemical Properties of Strictosamide
A thorough understanding of the physicochemical properties of a compound is fundamental for

developing suitable in vivo formulations.
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Property Value References

Molecular Formula C₂₆H₃₀N₂O₈ [2]

Molecular Weight 498.53 g/mol [2]

Appearance Off-white to yellow solid [2]

Solubility

DMSO 100 mg/mL (with sonication)

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

Water
Reported as having high water

solubility

Storage

Store at 4°C, protected from

light. Stock solutions can be

stored at -20°C for 1 month or

-80°C for 6 months (protect

from light).

[2]

In Vivo Administration Data
Several in vivo studies have been conducted using strictosamide, employing different

administration routes and dosages.
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Administrat
ion Route

Species
Dosage
Range

Vehicle

Therapeutic
Area
Investigate
d

References

Intraperitonea

l (i.p.)
Mouse

50 - 200

mg/kg (single

dose)

Distilled

Water

CNS and

kidney effects
[3]

Intravenous

(i.v.)
Mouse

10 - 40 mg/kg

(twice a day

for 3 days)

Not specified

Anti-

inflammatory

and analgesic

[2]

Topical Rat

0.5 - 1.5

mg/kg (twice

a day for 8

days)

Not specified
Wound

healing
[2]

Signaling Pathways Modulated by Strictosamide
Strictosamide has been shown to exert its biological effects by modulating several key

signaling pathways. Understanding these pathways is crucial for designing mechanistic

studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dspace.uevora.pt/rdpc/bitstream/10174/3471/1/JEthnopharmacology%20Strictosamide.pdf
https://www.medchemexpress.com/strictosamide.html
https://www.medchemexpress.com/strictosamide.html
https://www.benchchem.com/product/b192450?utm_src=pdf-body
https://www.benchchem.com/product/b192450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Response

Wound Healing

LPS TLR4

NF-κB Pathway
(p-p65, p-IκBα)

MAPK Pathway
(p-p38, p-ERK, p-JNK)

Inflammatory Mediators
(NO, TNF-α, IL-1β, iNOS)

PI3K/AKT Pathway Wound Healing Promotion

Strictosamide

Inhibition

Inhibition

Activation
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Preparation Phase

Administration Phase

Analysis Phase

Procure Strictosamide

Select Administration Route
(i.p., i.v., topical)

Choose Formulation Protocol

Prepare Formulation

Quality Control
(e.g., visual inspection, pH)

Animal Acclimatization

Dose Calculation

Administer Formulation

Monitor Animals

Collect Samples

Perform Assays
(e.g., ELISA, Western Blot, Histology)

Data Analysis
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Tryptamine

Strictosidine
Synthase

Secologanin

Strictosidine Direct
Lactamization Strictosamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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